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Compound of Interest

Compound Name: 4-Bromo-6-fluoro-1H-indazole

Cat. No.: B1292545 Get Quote

Essential Safety and Handling Guide for 4-Bromo-6-
fluoro-1H-indazole
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 4-Bromo-6-fluoro-1H-indazole, including detailed operational and disposal plans.

Chemical Identifier:

Name: 4-Bromo-6-fluoro-1H-indazole

CAS Number: 885520-35-4[1]

Hazard Identification: 4-Bromo-6-fluoro-1H-indazole is classified as a hazardous substance.

[1][2] It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3] One safety data sheet also classifies a similar compound, 6-

Bromo-4-fluoro-1H-indazole, as toxic if swallowed.[3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure the safety of all laboratory personnel.

The following table summarizes the required PPE for handling 4-Bromo-6-fluoro-1H-indazole.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Regularly

inspect gloves for any signs of

tears or holes before use.[5]

Eyes
Safety glasses with side

shields or goggles

Provides crucial protection

against splashes and airborne

particles.[5]

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when there is a

significant risk of splashing.[5]

Body Laboratory coat

A standard lab coat is required

to protect against skin contact.

[5] For extensive handling, a

chemically impervious suit may

be necessary.[6]

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely. The

specific type of respirator

should be determined by a

formal risk assessment.[5]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is essential for the safe handling of 4-Bromo-6-
fluoro-1H-indazole.

1. Preparation and Engineering Controls:
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All handling of solid 4-Bromo-6-fluoro-1H-indazole should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[5]

Ensure that an eyewash station and safety shower are readily accessible.[7]

Before starting work, verify that all necessary PPE is available and in good condition.[5]

2. Handling the Compound:

Wear all required PPE as detailed in the table above.

Avoid the formation of dust when handling the solid material.[1][2] Use appropriate tools,

such as spatulas, for transferring the compound.[5]

Do not eat, drink, or smoke when using this product.[1][4]

Wash hands thoroughly after handling.[1][4][8]

3. In Case of a Spill:

Evacuate the immediate area.[5]

If the spill is small and you are trained to handle it, wear appropriate PPE, including

respiratory protection.[5]

Carefully sweep up the solid material, avoiding dust generation, and place it into a sealed,

labeled container for disposal.[5][8]

Decontaminate the spill area with a suitable solvent (e.g., ethanol or acetone) and collect the

cleaning materials for disposal as hazardous waste.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][2][4] Remove

contaminated clothing and wash it before reuse.

[1] Seek medical attention if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.[1][2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1][4] Never give anything by mouth to an

unconscious person.[2][4] Call a physician or

poison control center immediately.[4]

Disposal Plan
Proper disposal of 4-Bromo-6-fluoro-1H-indazole and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Due to its bromine content, this compound is classified as a halogenated organic compound.

All waste containing 4-Bromo-6-fluoro-1H-indazole must be collected in a designated and

clearly labeled "Halogenated Organic Waste" container.[7]

Do Not Mix: Never combine halogenated waste with non-halogenated organic waste.[7]

Use chemically compatible waste containers, such as high-density polyethylene (HDPE) for

liquid waste.[7]
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2. Disposal Protocol:

Pure or Unused Chemical: Carefully transfer the solid into a designated "Halogenated

Organic Waste" container, avoiding dust generation.[7]

Contaminated Labware and Materials (e.g., gloves, weighing paper): Place solid

contaminated materials in a sealed bag and deposit them into the solid "Halogenated

Organic Waste" container.[7]

Contaminated Glassware: Decontaminate glassware by rinsing with a suitable solvent (e.g.,

ethanol or acetone). Collect the rinsate in the liquid "Halogenated Organic Waste" container.

After decontamination, the glassware can be washed according to standard laboratory

procedures.[7]

Final Disposal: The final disposal of the waste must be carried out by a licensed and

approved waste disposal facility, typically via controlled incineration. Do not dispose of this

chemical down the drain or in regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

4-Bromo-6-fluoro-1H-indazole in a laboratory setting.
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Start: Prepare for Handling
4-Bromo-6-fluoro-1H-indazole

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Prepare Workspace
(Fume Hood, Eyewash Station)

3. Handle Compound
(Avoid Dust, Use Spatula)

Spill Occurred?

4a. Execute Spill Protocol
(Evacuate, Contain, Clean)

Yes

4b. No Spill

No

5. Decontaminate Workspace
and Equipment

6. Dispose of Waste
(Segregate Halogenated Waste)

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling 4-Bromo-6-fluoro-1H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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